Cas no 95507-60-1 (Gliderinin)

• Product Name: Gliderinin
• CAS No: 95507-60-1
• MF: C₂₉H₄₂O₄
• MW: 454.641389369965
• CID: 808909
• Update Time: 2023-08-03

Gliderinin Chemical and Physical Properties

Names and Identifiers

• 28-Noroleana-12,18-dien-29-oicacid, 3-hydroxy-11-oxo-, (3b,17a,20b)- (9CI)
• glyderinine
• Gliderinin

• Inchi： 1S/C29H42O4/c1-25(2)21-9-14-29(6)23(27(21,4)12-10-22(25)31)20(30)15-19-18-16-26(3,24(32)33)11-7-17(18)8-13-28(19,29)5/h15-17,21-23,31H,7-14H2,1-6H3,(H,32,33)/t17-,21-,22-,23+,26-,27-,28+,29+/m0/s1
• InChI Key： GTEBNRQRSIJPHQ-XFFWNHRZSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@H]5CC[C@@](C(=O)O)(C)C=C5C4=CC([C@H]23)=O)C1(C)C

Computed Properties

• Exact Mass: 454.308
• Monoisotopic Mass: 454.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 974
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• Density: 1.17
• Boiling Point: 608.3°Cat760mmHg
• Flash Point: 335.7°C
• Refractive Index: 1.577